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Compound Focus: Akt inhibitor VIII

CAS No.: 612847-09-3

Cat. No.: S517762

Get Quote

Chemical Properties & Storage

The table below summarizes the key chemical properties and stable storage conditions for Akt Inhibator VIII

as provided by multiple chemical suppliers [1] [2] [3].

Property Specification

CAS Number 612847-09-3 [1] [2] [3]

Molecular Formula C₃₄H₂₉N₇O [1] [2] [3]

Molecular Weight 551.64 g/mol [2] [3]

Purity ≥95% (HPLC), or ≥98% (HPLC) from certain suppliers [1] [4]

Physical Form Yellow solid [1] [3]

Solubility Soluble in DMSO (5 mg/mL) or methanol [1] [4]

Long-Term Storage (Powder) -20°C [2] [5]

Long-Term Storage (Solution) -70°C to -80°C in DMSO [1] [2] [4]

Short-Term Storage (Solution) Up to 2 weeks at 4°C [2]
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Property Specification

Inert Gas Packaging Yes [1] [3]

Light Sensitivity Protect from light [1] [3]

Handling & Safety Guidelines

Proper handling is crucial for both personal safety and experimental success.

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and impervious clothing. Avoid
inhaling dust or aerosols and use only in areas with appropriate exhaust ventilation [5].

Hazards Identification: The compound is classified as harmful if swallowed (H302) and is very toxic
to aquatic life with long-lasting effects (H410) [5].

First Aid Measures:
Eye contact: Flush immediately with large amounts of water and call a physician.

Skin contact: Rinse thoroughly with water.
Ingestion: Wash out the mouth with water, but do NOT induce vomiting. Call a physician [5].

Preparation & Usage Protocols

Stock Solution Preparation

Calculate & Weigh: Calculate the required mass to achieve your desired stock concentration (e.g.,
10 mM).

Reconstitute: Add the appropriate volume of sterile, anhydrous DMSO to the powder to dissolve it. A
common stock concentration is 5-10 mM [1] [4].

Aliquot: Following reconstitution, immediately aliquot the stock solution into single-use vials to avoid
repeated freeze-thaw cycles [1] [3].

Store: Freeze aliquots at -70°C to -80°C. Under these conditions, stock solutions are stable for up to
6 months [1] [3].

Working Solution & Experiment Setup
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Thawing: Gently thaw an aliquot at room temperature before use. Vortex briefly to ensure the

solution is homogenous.
Dilution: Dilute the stock solution into your cell culture medium or assay buffer. Note that the final

DMSO concentration should typically be kept below 0.1% to minimize solvent toxicity to cells.
Application: Apply the working solution to your cells or biochemical assay. The typical IC50 values
for this inhibitor are:

Akt1: 58 nM

Akt2: 210 nM
Akt3: 2.12 µM [1] [2] [3]

Troubleshooting Common Issues

Problem Possible Cause Solution

Precipitation in
Solution

Solution stored at too high a

temperature; repeated
freeze-thaw cycles.

Ensure storage at -70°C to -80°C; use single-use

aliquots. Before use, warm the vial in your hand
and vortex. If precipitate persists, briefly sonicate.

Loss of Inhibitory
Activity

Improper storage; stock
solution is too old; exposure

to light.

Confirm storage temperature compliance; do not
use aliquots stored for more than 6 months at

-70°C; protect from light during handling [1] [3].

High Background
Toxicity in Cells

Final DMSO concentration is

too high.

Dilute the stock solution further to ensure the final

DMSO concentration in your culture medium is ≤
0.1%.

Ineffective
Pathway
Inhibition

Incorrect dosing; degraded
compound; cell line-specific

resistance.

Validate a new batch of inhibitor; check for Akt
mutations that may confer resistance (e.g., E17K

can reduce sensitivity to allosteric inhibitors) [6].

Experimental Example: Inhibiting AKT in Cultured Cells

This workflow illustrates a typical experiment using Akt Inhibitor VIII to block Akt signaling in cells.
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Start Experiment

Prepare 10 mM Stock Solution
in DMSO

Aliquot and Store at -80°C

Plate Cells

Treat Cells with Inhibitor
(Dilute stock in medium to desired IC50)

Harvest Cells

Analyze Inhibition

Western Blot:
Check p-AKT (S473) and total AKT

Functional Assay:
e.g., Cell Viability, Apoptosis

Click to download full resolution via product page

Key Steps:

Preparation & Storage: Prepare a 10 mM stock solution in DMSO, aliquot, and store at -80°C [1] [2].
Cell Treatment: Plate your cells (e.g., MDA-MB-468). The next day, dilute the stock into culture

medium to achieve the desired working concentration based on the IC50 for your target isoform (e.g.,
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100-250 nM for maximal degradation in some contexts) [7]. Include a vehicle control (DMSO only).

Harvest & Analysis: After a suitable treatment period (e.g., 12-24 hours), harvest the cells.
Western Blot Analysis: Confirm target engagement by probing for a reduction in

phosphorylated AKT (Ser473) and its downstream substrates (e.g., pPRAS40). Total AKT levels
should remain unchanged as this is an inhibitor, not a degrader [1] [6].

Functional Assays: Perform subsequent cell viability (e.g., MTS), apoptosis (e.g., caspase-3/7
activation, PARP cleavage), or other phenotype-specific assays.

Important Technical Notes

Mechanism of Action: Akt Inhibitor VIII is a cell-permeable, reversible, and allosteric inhibitor.
Its action is Pleckstrin Homology (PH) domain-dependent, meaning it does not inhibit Akt isoforms

that lack the PH domain or other closely related AGC kinase family members (PKA, PKC) even at
high concentrations [1] [3].

Stability vs. Degraders: Unlike reversible inhibitors like Akti-1/2, newer therapeutic strategies are
exploring PROTAC-based AKT degraders (e.g., INY-03-041). These degraders remove the AKT

protein entirely and can offer more potent and prolonged suppression of AKT signaling, even after
compound washout [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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